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Compound of Interest

Compound Name:
3'-Bromo-4'-

morpholinoacetophenone

Cat. No.: B1294237 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and safety information for 3'-Bromo-4'-morpholinoacetophenone, a compound of interest in

medicinal chemistry and organic synthesis.

Core Chemical Properties
3'-Bromo-4'-morpholinoacetophenone is a substituted acetophenone derivative. Its core

structure consists of an acetophenone molecule substituted with a bromine atom at the 3'

position and a morpholino group at the 4' position of the phenyl ring.

Quantitative Data Summary
The key chemical and physical properties of 3'-Bromo-4'-morpholinoacetophenone are

summarized in the table below for easy reference.
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Property Value Source

IUPAC Name
1-(3-bromo-4-morpholin-4-

ylphenyl)ethanone
[1]

CAS Number 957066-05-6 [1][2][3]

Molecular Formula C₁₂H₁₄BrNO₂ [1][2][3][4]

Molecular Weight 284.15 g/mol [1][2][3][4]

Boiling Point 429.0 ± 45.0 °C (Predicted) [5]

Density 1.417 ± 0.06 g/cm³ (Predicted) [5]

pKa 1.51 ± 0.40 (Predicted) [5]

Storage Temperature 2-8°C [5]

Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of 3'-Bromo-4'-
morpholinoacetophenone is not readily available in the provided search results, a plausible

synthetic route can be inferred from general organic chemistry principles and procedures for

analogous compounds. A potential synthetic workflow is outlined below.

Logical Synthesis Workflow
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Caption: A logical workflow for the synthesis of 3'-Bromo-4'-morpholinoacetophenone.
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Experimental Protocols
General Synthesis Protocol for 3'-Bromo-4'-
morpholinoacetophenone via Nucleophilic Aromatic
Substitution
This protocol is a generalized procedure based on common organic synthesis techniques for

similar compounds.

Reaction Setup: To a solution of a suitable starting material, such as 4-fluoro-3-

bromoacetophenone, in an appropriate aprotic polar solvent like dimethylformamide (DMF)

or dimethyl sulfoxide (DMSO), add morpholine. A base, such as potassium carbonate or

triethylamine, may be added to facilitate the reaction.

Reaction Conditions: The reaction mixture is typically heated to an elevated temperature

(e.g., 80-120 °C) and stirred for several hours until the reaction is complete, as monitored by

thin-layer chromatography (TLC).

Work-up: Upon completion, the reaction mixture is cooled to room temperature and

quenched by the addition of water.

Extraction: The aqueous mixture is then extracted with an organic solvent, such as ethyl

acetate or dichloromethane. The organic layers are combined.

Washing and Drying: The combined organic extracts are washed with water and brine, then

dried over an anhydrous drying agent like sodium sulfate or magnesium sulfate.

Purification: The solvent is removed under reduced pressure, and the resulting crude product

is purified by column chromatography on silica gel to yield the pure 3'-Bromo-4'-
morpholinoacetophenone.

Characterization: The structure and purity of the final product would be confirmed by

spectroscopic methods, such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Biological Activity and Applications
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The search results did not provide specific information on the biological activity or signaling

pathways directly associated with 3'-Bromo-4'-morpholinoacetophenone. However, related

substituted acetophenones are known to be valuable intermediates in the synthesis of

pharmaceuticals and agrochemicals.[6] For instance, para/meta-substituted acetophenones

have demonstrated antimicrobial activity.[7] Furthermore, compounds with similar structural

motifs are used as precursors for the synthesis of more complex molecules with potential

therapeutic applications, including anti-inflammatory and analgesic drugs.[6]

Safety and Handling
Based on safety data sheets for similar bromoacetophenone derivatives, 3'-Bromo-4'-
morpholinoacetophenone should be handled with care.

Hazards: It may cause skin irritation, serious eye irritation, and respiratory irritation.[8] The

chemical, physical, and toxicological properties have not been thoroughly investigated.

Precautions:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[9][8]

Wash skin thoroughly after handling.[9]

Use only in a well-ventilated area.[9][8]

Wear protective gloves, eye protection, and face protection.[9][8]

First Aid:

If on skin: Wash with plenty of soap and water.[9]

If inhaled: Remove person to fresh air and keep comfortable for breathing.[9][8]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[9]

Storage: Store in a well-ventilated place and keep the container tightly closed.[8] Store

locked up. Recommended storage is at 2-8°C.[5]
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Disclaimer: This document is intended for informational purposes for qualified professionals

and does not constitute a comprehensive safety guide. Always consult the specific Safety Data

Sheet (SDS) for the compound and follow good laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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